5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine

• IUPAC Name: 3-(pyridin-2-ylmethoxy)-1H-pyrazol-5-amine
• InChI: InChI=1S/C9H10N4O/c10-8-5-9(13-12-8)14-6-7-3-1-2-4-11-7/h1-5H,6H2,(H3,10,12,13)
• InChI Key: LNRKAWISFIBMCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)COC2=NNC(=C2)N
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• CAS No.: 1451392-78-1

Description

5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Development of Novel Compounds : Research has shown the use of pyrazol-3-amine derivatives in synthesizing new chemical compounds. For instance, Shaabani et al. (2009) described a one-pot reaction producing fully substituted pyrazolo[3,4-b]pyridine-5-carboxamide derivatives, highlighting the potential of these compounds in creating diverse chemical structures (Shaabani et al., 2009).

• Catalytic Applications : In a study by Obuah et al. (2014), pyrazolylamine ligands were used for the oligomerization or polymerization of ethylene, demonstrating the utility of these compounds in catalytic processes (Obuah et al., 2014).

Biological and Pharmaceutical Research

• Anticancer Properties : Chavva et al. (2013) synthesized novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives and screened them for anticancer activity. This research underscores the potential of pyrazol-3-amine derivatives in developing new anticancer agents (Chavva et al., 2013).

Material Science and Engineering

• Development of Energetic Materials : Zhai et al. (2019) conducted a study on pyridine-based energetic derivatives, exploring their structural and detonation properties. This research indicates the role of pyrazol-3-amine derivatives in designing energetic materials (Zhai et al., 2019).

• Photoluminescence Properties : Hiscock et al. (2019) reported on the synthesis and fluorescent properties of a 3-Phenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine and its ZnCl2 complex, shedding light on the potential applications in photonics and optoelectronics (Hiscock et al., 2019).

Green Chemistry

• Environmentally Friendly Synthesis : Zhang et al. (2016) demonstrated the use of graphene oxide anchored sulfonic acid as a catalyst for the synthesis of pyrazolo[3,4-b]pyridine-5-carbonitriles, highlighting the movement towards greener and more sustainable chemical synthesis (Zhang et al., 2016).